Cas no 851948-05-5 (ethyl 5-(4-methylbenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product name: ethyl 5-(4-methylbenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851948-05-5
• MF: C₂₄H₂₁N₃O₄S
• MW: 447.506244421005
• CID: 5779013
• PubChem ID: 4441607

ethyl 5-(4-methylbenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS024590078
• ethyl 5-(4-methylbenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-(4-methylbenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-[(4-methylbenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• AB00670242-01
• 851948-05-5
• F0641-0158
• ethyl 5-(4-methylbenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

• Inchi： 1S/C24H21N3O4S/c1-4-31-24(30)20-18-13-32-22(25-21(28)16-9-5-14(2)6-10-16)19(18)23(29)27(26-20)17-11-7-15(3)8-12-17/h5-13H,4H2,1-3H3,(H,25,28)
• InChI Key： ARKIYEBURFZQHW-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(C)=CC=3)C(C2=C1NC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 447.12527733g/mol
• Monoisotopic Mass: 447.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų
• XLogP3: 5.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 5-(4-methylbenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Analysis of Ethyl 5-(4-Methylbenzamido)-3-(4-Methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851948-05-5)

The compound ethyl 5-(4-methylbenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851948-05-5) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a thieno[3,4-d]pyridazine core with 4-methylbenzamido and 4-methylphenyl substituents, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the most frequently searched questions regarding this compound is its potential role in drug discovery. The thieno[3,4-d]pyridazine scaffold is known for its bioactivity, particularly in modulating enzyme interactions. Researchers are exploring its derivatives for applications in anti-inflammatory and anticancer therapies, aligning with the growing demand for novel therapeutic agents. The presence of the ethyl carboxylate group further enhances its solubility, a critical factor in pharmacokinetics.

Another hot topic is the compound's utility in material science. Its conjugated system and aromatic rings suggest potential use in organic electronics, such as OLEDs or photovoltaic cells. Users often search for "thieno[3,4-d]pyridazine derivatives in optoelectronics," highlighting the intersection of chemistry and renewable energy technologies. The 4-methylphenyl groups could contribute to stability in thin-film applications, a key consideration for device longevity.

Synthetic accessibility is another area of interest. The compound's CAS No. 851948-05-5 is often queried alongside "synthesis protocols" or "scalable production methods." Recent advancements in catalyzed amidation and esterification techniques have streamlined its preparation, addressing the need for cost-effective manufacturing processes. This aligns with the broader trend of green chemistry, where efficiency and minimal waste are prioritized.

From a structural perspective, the 5-(4-methylbenzamido) moiety introduces steric and electronic effects that influence molecular interactions. Computational studies, a trending topic in cheminformatics, often focus on predicting its binding affinities or spectroscopic properties. Searches for "DFT calculations on thieno[3,4-d]pyridazines" reflect the community's interest in leveraging AI-driven molecular modeling to accelerate research.

Regulatory and safety profiles are also frequently searched. While the compound is not classified as hazardous, its handling requires standard laboratory precautions. Queries like "CAS 851948-05-5 safety data" emphasize the importance of transparency in chemical research, particularly in industrial and academic settings.

In summary, ethyl 5-(4-methylbenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a versatile compound with dual relevance in life sciences and advanced materials. Its structural complexity and functional groups make it a valuable candidate for further exploration, resonating with current trends in precision medicine and sustainable technology. As research progresses, this molecule is poised to address some of the most pressing challenges in modern science.